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Compound of Interest

Compound Name: UBP301

Cat. No.: B138121

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is a cornerstone of laboratory safety and environmental

responsibility. This guide provides a comprehensive, step-by-step procedure for the proper

disposal of UBP301, a potent kainate receptor antagonist. Adherence to these protocols is

essential to mitigate risks and ensure compliance with safety regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the specific Safety Data

Sheet (SDS) provided by the manufacturer. While a detailed SDS for UBP301 is not universally

available, compounds of this nature should be handled with caution.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling UBP301.

This includes:

Safety goggles with side-shields

Chemical-resistant gloves

A laboratory coat
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Engineering Controls: All handling and preparation for disposal should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to prevent inhalation of any

dust or aerosols. An eyewash station and safety shower must be readily accessible.

UBP301 Chemical Properties
A summary of the key chemical properties of UBP301 is provided in the table below for easy

reference.

Property Value

Molecular Formula C₁₅H₁₄IN₃O₆[1][2]

Molecular Weight 459.2 g/mol [1][2][3][4]

CAS Number 569371-10-4[1][2][3][4]

Purity ≥98%[1][2][4]

Formulation A crystalline solid[1]

Solubility DMSO: 0.5 mg/ml (with gentle warming)[1]

Storage Store at -20°C[1][3]

Step-by-Step Disposal Protocol
The fundamental principle for the disposal of UBP301 is to treat it as hazardous chemical

waste. It must be disposed of through an approved waste disposal plant.[5] Never discharge

UBP301 down the drain or mix it with general waste.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired UBP301 powder in its original container or a clearly labeled,

sealed container designated for solid chemical waste.

Contaminated consumables, such as pipette tips, weighing boats, and gloves, should be

collected in a dedicated, sealed plastic bag or container clearly marked as "Hazardous
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Chemical Waste" and specifying the contents.

Liquid Waste:

Solutions containing UBP301 should be collected in a designated, leak-proof, and clearly

labeled hazardous waste container. The container should be appropriate for the solvent

used (e.g., a solvent-safe plastic or glass container).

The label should clearly state "Hazardous Chemical Waste," list all chemical components

(including solvents and UBP301 with its concentration), and display the appropriate

hazard symbols.

Empty Containers:

Empty vials that previously contained UBP301 should be treated as hazardous waste.

They should be triple-rinsed with a suitable solvent. The rinsate must be collected as liquid

hazardous waste. The rinsed container should then be disposed of in the solid chemical

waste stream.

2. Labeling and Storage:

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name(s) of the contents (e.g., "UBP301 in DMSO")

The approximate concentration and volume

The date of accumulation

The principal investigator's name and laboratory location

Store sealed hazardous waste containers in a designated, secure area away from general

laboratory traffic, incompatible chemicals, and sources of ignition.[6]

3. Spill Management:
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In the event of a spill, immediate action is necessary to minimize exposure and environmental

contamination.

Evacuate and Secure: Alert personnel in the immediate area and restrict access to the spill

site.

Containment: For a solid spill, gently cover the material to avoid raising dust. For a liquid

spill, absorb it with an inert material such as vermiculite, sand, or a chemical absorbent pad.

Collection: Carefully scoop the contained material into a labeled hazardous waste container.

Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent

solution. All cleaning materials must be collected and disposed of as hazardous waste.

4. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal company. Follow all

institutional and local regulations for waste pickup and disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of UBP301 waste.
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Caption: Workflow for the proper disposal of UBP301 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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